Cas no 1256355-78-8 (4-(3-Cyanophenylmethoxy)phenylboronic acid)

• Product Name: 4-(3-Cyanophenylmethoxy)phenylboronic acid
• CAS No: 1256355-78-8
• MF: C₁₄H₁₂BNO₃
• MW: 253.060983657837
• MDL: MFCD12558051
• CID: 828664
• PubChem ID: 43327864
• Update Time: 2025-04-19

4-(3-Cyanophenylmethoxy)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (4-((3-Cyanobenzyl)oxy)phenyl)boronic acid
• 4-(3-CYANOPHENYLMETHOXY)PHENYLBORONIC ACID
• {4-[(3-Cyanophenyl)methoxy]phenyl}boronic acid
• AKOS009317514
• 1256355-78-8
• CS-0174579
• [4-[(3-cyanophenyl)methoxy]phenyl]boronic acid
• DTXSID70655844
• SCHEMBL2555779
• (4-((3-Cyanobenzyl)oxy)phenyl)boronicacid
• 4-(3-Cyanophenylmethoxy)phenylboronic acid

• MDL： MFCD12558051
• Inchi： 1S/C14H12BNO3/c16-9-11-2-1-3-12(8-11)10-19-14-6-4-13(5-7-14)15(17)18/h1-8,17-18H,10H2
• InChI Key： WXDTXGCOBVDLQR-UHFFFAOYSA-N
• SMILES： O(C1C=CC(B(O)O)=CC=1)CC1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 253.09100
• Monoisotopic Mass: 253.0910234g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.5Ų

Experimental Properties

• PSA: 73.48000
• LogP: 0.81708

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers